Cas no 93075-57-1 (Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-)

Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo- structure
93075-57-1 structure
Product Name:Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-
CAS No:93075-57-1
MF:C19H12BrNO
MW:350.20868396759
CID:2816456
Update Time:2023-08-07

Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-
    • 2-([1,1'-Biphenyl]-4-yl)-5-bromo-1,3-benzoxazole
    • Inchi: 1S/C19H12BrNO/c20-16-10-11-18-17(12-16)21-19(22-18)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H
    • InChI Key: YVXZPPSHBAMZQX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)C1C=CC=CC=1)O2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 362
  • XLogP3: 5.7
  • Topological Polar Surface Area: 26
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